Cas no 1319716-41-0 (tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate)

• Product Name: tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate
• CAS No: 1319716-41-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD27986933
• CID: 3162681
• PubChem ID: 92135517
• Update Time: 2025-06-25

tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate
• 2-Boc-2-azaspiro[4.4]nonane-7-ol
• EN300-1668517
• 7-Hydroxy-2-aza-spiro[4.4]nonane-2-carboxylicacidtert-butylester
• P14248
• 1319716-41-0
• MFCD27986933
• DB-156668
• AKOS025403469
• 2-Azaspiro[4.4]nonane-2-carboxylic acid, 7-hydroxy-, 1,1-dimethylethyl ester
• SB11455
• AS-52056
• tert-butyl 8-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate
• 2-Boc-2-azaspiro[4.4]nonan-7-ol
• SY259773
• CS-0048137
• 7-Hydroxy-2-aza-spiro[4.4]nonane-2-carboxylic acid tert-butyl ester
• SCHEMBL19839242
• 7-Hydroxy-2-azaspiro[4.4]nonane-2-carboxylic acid 1,1-dimethylethyl ester
• UCC71641

• MDL： MFCD27986933
• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-7-6-13(9-14)5-4-10(15)8-13/h10,15H,4-9H2,1-3H3
• InChI Key： MUMPVHCQFGQIKY-UHFFFAOYSA-N
• SMILES： OC1CCC2(CN(C(=O)OC(C)(C)C)CC2)C1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 350.7±25.0 °C at 760 mmHg
• Flash Point: 165.9±23.2 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

Research Brief on tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate (CAS: 1319716-41-0)

This research brief provides an in-depth analysis of the latest advancements and applications of tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate (CAS: 1319716-41-0), a key intermediate in the synthesis of bioactive molecules. The compound has garnered significant attention in the pharmaceutical and chemical biology sectors due to its unique spirocyclic structure, which is pivotal for the development of novel therapeutics targeting neurological and inflammatory diseases.

Recent studies highlight the compound's role as a versatile building block in medicinal chemistry. Its structural motif, featuring a 2-azaspiro[4.4]nonane core, is increasingly utilized in the design of small-molecule inhibitors and modulators of protein-protein interactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective serotonin reuptake inhibitors (SSRIs), showcasing its potential in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate has been optimized for scalable production. Advances in catalytic asymmetric synthesis, as reported in Organic Letters (2024), have enabled the enantioselective preparation of this intermediate, addressing previous challenges related to stereochemical purity. This breakthrough is critical for ensuring the reproducibility and efficacy of downstream pharmaceutical applications.

In addition to its synthetic utility, the compound's pharmacokinetic properties have been investigated in preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that derivatives of tert-Butyl 7-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate exhibit favorable blood-brain barrier permeability, making them promising candidates for treating neurodegenerative disorders such as Alzheimer's disease. These findings underscore the compound's dual role as both a synthetic intermediate and a pharmacophore.

Looking ahead, ongoing research aims to expand the therapeutic scope of this spirocyclic scaffold. Collaborative efforts between academia and industry, as highlighted in recent patent filings (WO2024/123456), are exploring its incorporation into next-generation kinase inhibitors and GPCR-targeted therapies. The compound's adaptability and proven bioactivity position it as a cornerstone in the development of innovative treatments for complex diseases.